Cas no 779985-24-9 (1,3-Benzenediamine,5-methyl-4-phenoxy-(9CI))

• Product Name: 1,3-Benzenediamine,5-methyl-4-phenoxy-(9CI)
• CAS No: 779985-24-9
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 553542
• Update Time: 2023-03-29

1,3-Benzenediamine,5-methyl-4-phenoxy-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine,5-methyl-4-phenoxy-
• 1,3-Benzenediamine,5-methyl-4-phenoxy-(9CI)

• Inchi： 1S/C13H14N2O/c1-9-7-10(14)8-12(15)13(9)16-11-5-3-2-4-6-11/h2-8H,14-15H2,1H3
• InChI Key： SPUGPCQEHVLECT-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C)=C(OC2=CC=CC=C2)C(N)=C1

Computed Properties

• Exact Mass: 214.111
• Monoisotopic Mass: 214.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3A^2